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Compound of Interest

Compound Name: 4-(4-Ethylphenyl)phenol

Cat. No.: B1591153 Get Quote

A Note on Nomenclature: The topic specified, "4-(4-Ethylphenyl)phenol," describes a biphenyl

derivative. However, based on common chemical databases and scientific literature, it is highly

probable that the intended compound of interest is the more prevalent and industrially

significant 4-Ethylphenol. This guide will focus on the latter, providing an in-depth analysis for

researchers, scientists, and professionals in drug development.

Introduction and Core Chemical Identity
4-Ethylphenol, also known as p-ethylphenol, is a para-substituted phenolic compound.[1] It is

an organic compound classified as an isomer of ethylphenol.[2] At standard conditions, it

presents as a white solid or colorless crystalline compound that may yellow upon exposure to

light.[2][3] It possesses a distinct woody, medicinal, and somewhat sweet odor.[3]

This compound serves as a crucial intermediate in the synthesis of pharmaceuticals and dyes

and is a starting material for producing 4-vinylphenol and various antioxidants.[3][4] Its

molecular structure consists of a phenol ring substituted with an ethyl group at the para (4)

position.

IUPAC Name and Chemical Structure
Preferred IUPAC Name: 4-Ethylphenol[5]

Molecular Formula: C₈H₁₀O[5][6]

Canonical SMILES: CCC1=CC=C(C=C1)O[5]
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InChI Key: HXDOZKJGKXYMEW-UHFFFAOYSA-N[2][7]

The structure of 4-Ethylphenol is fundamental to its chemical reactivity, with the hydroxyl (-OH)

group activating the benzene ring for electrophilic substitution and the ethyl (-CH₂CH₃) group

influencing its physical properties.

Caption: Chemical structure of 4-Ethylphenol.

Physicochemical and Spectroscopic Profile
Accurate identification and quality control are paramount in scientific applications. The following

data provides a reference for the characterization of 4-Ethylphenol.

Physicochemical Properties
Property Value Source(s)

CAS Number 123-07-9 [2][6]

Molecular Weight 122.16 g/mol [5][7]

Appearance White solid / Colorless liquid [2][8]

Melting Point 40-42 °C [7]

Boiling Point 218-219 °C [7]

Flash Point 100 °C (closed cup) [7]

Vapor Pressure 0.13 mmHg (at 20 °C) [7]

Solubility

Slightly soluble in water;

Soluble in ethanol, ether,

acetone, benzene

[3]

Spectroscopic Data
Spectroscopic analysis provides a definitive fingerprint for the compound, confirming its

structure and purity.

¹H NMR Spectroscopy (400 MHz, CDCl₃):
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δ ~7.05-7.08 ppm (d, 2H): Aromatic protons ortho to the ethyl group.[5]

δ ~6.75-6.77 ppm (d, 2H): Aromatic protons ortho to the hydroxyl group.[5]

δ ~4.85 ppm (s, 1H): Phenolic hydroxyl proton.[5]

δ ~2.55-2.60 ppm (q, 2H): Methylene (-CH₂) protons of the ethyl group.[5]

δ ~1.20 ppm (t, 3H): Methyl (-CH₃) protons of the ethyl group.[5]

¹³C NMR Spectroscopy (25.16 MHz, CDCl₃):

δ ~153.05 ppm: Carbon attached to the hydroxyl group (C-OH).[5]

δ ~136.76 ppm: Carbon attached to the ethyl group (C-CH₂CH₃).[5]

δ ~128.98 ppm: Aromatic carbons ortho to the ethyl group.[5]

δ ~115.39 ppm: Aromatic carbons ortho to the hydroxyl group.[5]

δ ~27.98 ppm: Methylene carbon (-CH₂) of the ethyl group.[5]

δ ~15.78 ppm: Methyl carbon (-CH₃) of the ethyl group.[5]

Infrared (IR) Spectroscopy: The IR spectrum of 4-Ethylphenol exhibits characteristic

absorption bands that correspond to its functional groups. Key peaks include a broad band

for the O-H stretch of the phenol group, C-H stretching for the aromatic and alkyl groups, and

C=C stretching within the aromatic ring. A representative IR spectrum can be found in the

NIST Chemistry WebBook.[9]

Synthesis and Industrial Production
The primary industrial synthesis of 4-Ethylphenol is a multi-step process designed for high yield

and purity of the para isomer. The choice of this pathway is dictated by the directing effects of

the substituents on the benzene ring.

Standard Industrial Protocol: Sulfonation of
Ethylbenzene
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The most common method involves the sulfonation of ethylbenzene, followed by alkaline

fusion.[3] This kinetically controlled process favors the formation of the para-substituted

product.

Step 1: Sulfonation of Ethylbenzene Ethylbenzene is reacted with a sulfonating agent, such as

sulfur trioxide (SO₃), under mild conditions. The ethyl group is an ortho-, para-director. By

keeping the reaction conditions mild (kinetic control), the formation of the sterically less

hindered para-product, 4-ethylbenzenesulfonic acid, is favored.

Step 2: Alkaline Fusion The resulting 4-ethylbenzenesulfonic acid is fused with a strong base,

typically sodium hydroxide (NaOH), at high temperatures. This displaces the sulfonic acid

group with a hydroxyl group, forming the sodium salt of 4-ethylphenol (sodium 4-

ethylphenoxide).

Step 3: Acidification The reaction mixture is then neutralized with a strong acid (e.g., H⁺ from

HCl or H₂SO₄) to protonate the phenoxide, yielding the final 4-Ethylphenol product.

Ethylbenzene + SO₃

(Sulfonation) 4-Ethylbenzenesulfonic Acid + NaOH
(Alkali Fusion) Sodium 4-Ethylphenoxide + H⁺

(Acidification) 4-Ethylphenol

Click to download full resolution via product page

Caption: Industrial synthesis pathway for 4-Ethylphenol.

Applications in Drug Development and Chemical
Industries
4-Ethylphenol is a valuable chemical intermediate due to the reactivity of its phenolic hydroxyl

group and the potential for modification at the aromatic ring.[10] Its performance in complex

synthesis pathways makes it a frequent choice for research and production teams.[10]

Pharmaceutical Intermediates
This compound is a key raw material in the synthesis of several active pharmaceutical

ingredients (APIs):
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Ambroxol: A widely used mucolytic agent for treating respiratory diseases.[10]

Sorafenib: A kinase inhibitor drug used in the treatment of certain types of cancer, including

kidney and liver cancer.[10]

The molecular characteristics of 4-Ethylphenol are critical for enabling key reactions during the

formulation of these drugs.[10]

Other Industrial Uses
Beyond pharmaceuticals, 4-Ethylphenol finds application in:

Antioxidant Manufacturing: It serves as a precursor for various antioxidants used to prevent

degradation in polymers and other materials.[3][4]

Dye Synthesis: The phenolic structure is a common component in the synthesis of various

dyes.[3][4]

Polymer Science: It can be used in the production of certain phenolic resins.[2]

Biochemical and Natural Occurrence
4-Ethylphenol is not solely a synthetic compound; it is also found in nature and is a known

metabolite.

Natural Occurrence: It has been identified as an aroma compound in beverages like red wine

and coffee.[1][3]

Biochemistry: In wine, it is often produced by the spoilage yeast Brettanomyces, which

converts p-coumaric acid into 4-vinylphenol and subsequently reduces it to 4-ethylphenol.[2]

This can result in undesirable "off-odors" described as "barnyard" or "medicinal".[1] It can

also be synthesized by intestinal flora in mammals.[11]

Safety, Handling, and Toxicology
Proper handling of 4-Ethylphenol is crucial due to its hazardous properties. It is classified as

corrosive and can cause severe skin burns and eye damage.[12][13]
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Hazard Identification
GHS Pictograms: GHS05 (Corrosive).[2][7]

Signal Word: Danger.[2][7]

Hazard Statements: H314 (Causes severe skin burns and eye damage).[12]

Recommended Handling and PPE Protocol
A self-validating safety workflow is essential when handling this compound.

Preparation & Engineering Controls

Personal Protective Equipment (PPE)

Handling & Storage

Emergency First Aid

Work in a well-ventilated area
or chemical fume hood

Wear appropriate
protective gloves

Ensure eyewash stations and
safety showers are accessible

Avoid contact with eyes, skin, clothing.
Wash thoroughly after handling.

Use chemical safety goggles
or face shield (OSHA 29 CFR 1910.133)

Wear protective clothing
to prevent skin exposure

Use NIOSH-approved respirator
if ventilation is inadequate

Eyes: Flush with water for 15+ min.
Seek immediate medical aid.

Store in a cool, dry place.
Keep container tightly closed.

Skin: Flush with water for 15+ min.
Remove contaminated clothing.

Ingestion: Do NOT induce vomiting.
Give 2-4 cups of water. Seek medical aid.

Inhalation: Move to fresh air.
If not breathing, give artificial respiration.

Click to download full resolution via product page

Caption: Recommended safety and handling workflow for 4-Ethylphenol.

First Aid Measures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the eyelids. Get immediate medical attention.[8][13]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing. Get medical aid.[8]

Ingestion: If the victim is conscious, give 2-4 cupfuls of water. Do NOT induce vomiting. Seek

immediate medical attention.[8][13]

Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give

oxygen. If not breathing, give artificial respiration. Get medical aid.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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